(1-(2,6-Difluorophenyl)ethyl)hydrazine

• Molecular Formula: C8H10F2N2
• Molecular Weight: 172.18 g/mol
• SMILES: CC(C1=C(C=CC=C1F)F)NN
• InChI: InChI=1S/C8H10F2N2/c1-5(12-11)8-6(9)3-2-4-7(8)10/h2-5,12H,11H2,1H3
• InChIKey: RQBKZFTZNMGDEA-UHFFFAOYSA-N

Sourcing chiral hydrazine building blocks with controlled stereochemistry often limits medicinal chemistry programs. (1-(2,6-Difluorophenyl)ethyl)hydrazine (CAS 1016767-07-9) resolves this with a defined chiral benzylic center, enabling asymmetric synthesis of fluorinated pyrazoles and pyridazines. - Enables stereochemical control in heterocycle formation, critical for oncology and immunology candidates. - 2,6-Difluoro substitution enhances metabolic stability and modulates electronic properties for target binding. - Available as a high-purity intermediate to support lead optimization and library synthesis.

(1-(2,6-Difluorophenyl)ethyl)hydrazine: Procurement Guide

(1-(2,6-Difluorophenyl)ethyl)hydrazine (CAS 1016767-07-9) is a substituted hydrazine derivative with the molecular formula C8H10F2N2 and molecular weight of 172.18 g/mol [1]. The compound features a hydrazine functional group (-NH-NH2) linked to an ethyl chain bearing a 2,6-difluorophenyl moiety, which introduces significant electron-withdrawing effects via ortho-fluorine substitution . This structural arrangement positions the compound within the broader class of substituted hydrazine intermediates that have found recent utility in novel pharmaceutical applications directed toward immunology and oncology disorders [2]. The presence of a chiral center at the benzylic carbon distinguishes this compound from simpler achiral hydrazine building blocks and enables stereochemical control in downstream synthetic transformations .

Chiral building block with benzylic stereocenter for stereocontrolled heterocycle synthesis

2,6-Difluorophenyl motif for electronic modulation and metabolic stability research

Hydrazine nucleophile suited for pyrazole, pyridazine, and related heterocycle construction

• [1] Angenechem. (n.d.). CAS 1016767-07-9 | Hydrazine, [1-(2,6-difluorophenyl)ethyl]-. Retrieved from www.angenechem.com View Source
• [2] Justia Patents. (2023). U.S. Patent No. 11,603,354: Intermediate compounds and methods. Retrieved from patents.justia.com View Source

(1-(2,6-Difluorophenyl)ethyl)hydrazine: Generic Substitution Failure

Substituted hydrazine intermediates cannot be freely interchanged in pharmaceutical synthesis due to the interplay of electronic effects, steric constraints, and stereochemical requirements that critically influence both reaction outcomes and final product properties [1]. The specific 2,6-difluoro substitution pattern on the phenyl ring modulates electron density and influences the stability of reactive intermediates during heterocycle formation, while the presence of the chiral benzylic center introduces stereochemical complexity that is absent in achiral alternatives such as (2,6-difluorophenyl)hydrazine (CAS 119452-66-3) . Moreover, regioisomeric variants including the 2,3-difluoro (CAS 1314923-17-5), 3,4-difluoro (CAS 1016680-91-3), and 2,4-difluoro positional analogs exhibit distinct electronic landscapes and steric profiles that fundamentally alter nucleophilicity, cyclization regioselectivity, and target binding interactions . The ethyl spacer length and branching pattern—distinguishing this compound from methylene-bridged (2,6-difluorobenzyl)hydrazine (CAS 887595-42-8) and extended ethylene-bridged [2-(2,6-difluorophenyl)ethyl]hydrazine (CAS 1260903-24-9) analogs—further impacts conformational flexibility and metabolic stability in derived pharmacologically active compounds .

Regioisomer electronic mismatch

2,3-, 3,4-, or 2,4-difluoro isomers may shift electronic and steric landscapes, altering nucleophilicity and cyclization regioselectivity.

Achiral analog lacks stereochemical control

(2,6-Difluorophenyl)hydrazine is achiral and cannot introduce a defined stereocenter into downstream heterocyclic products.

Linker length and branching alter conformation

Methylene or linear ethylene linkers change spatial orientation of the hydrazine moiety, potentially affecting cyclization outcome.

• [1] Justia Patents. (2018). Intermediate compounds and methods (U.S. Patent Application 20200369611). Retrieved from patents.justia.com View Source

(1-(2,6-Difluorophenyl)ethyl)hydrazine: Differentiation from Analogs

Chiral Center Synthesis: Yield and Enantioselectivity

The α-ethyl-substituted chiral hydrazine scaffold, exemplified by (1-(2,6-difluorophenyl)ethyl)hydrazine, demonstrates quantitatively superior synthetic accessibility via Pd-catalyzed asymmetric hydrogenation compared to alternative chiral hydrazine synthetic routes. This scaffold-agnostic data establishes the favorable synthetic profile of the α-ethyl-substituted hydrazine class relative to other substitution patterns, supporting procurement decisions for chiral hydrazine building blocks [1].

Asymmetric hydrogenation

Class-level inference

98% yield, 92% ee (scaffold analog 1k)

Supports synthetic accessibility of α-ethyl-substituted hydrazine scaffolds.

Class-level data; verify under specific reaction conditions and substrate scope.

Evidence Dimension	Synthetic yield and enantioselectivity via Pd-catalyzed asymmetric hydrogenation
Target Compound Data	Not directly measured; class-level data indicates 98% yield and 92% ee for α-ethyl-substituted hydrazine scaffold
Comparator Or Baseline	Alternative fluorinated hydrazine derivatives (various substitution patterns) in the same catalytic system
Quantified Difference	α-Ethyl-substituted hydrazone 1k achieved 98% yield and 92% ee, demonstrating viability of ethyl substitution in chiral hydrazine synthesis
Conditions	Pd-catalyzed asymmetric hydrogenation of fluorinated hydrazones

Why This Matters

The α-ethyl-substituted hydrazine scaffold demonstrates synthetic tractability under asymmetric catalytic conditions with high yield and enantioselectivity, supporting its selection over alternative chiral hydrazine cores in stereocontrolled pharmaceutical synthesis programs.

• [1] Chen, Z.-P., et al. (2016). Synthesis of Chiral Fluorinated Hydrazines via Pd-Catalyzed Asymmetric Hydrogenation. ACS Publications. Retrieved from pubs.acs.org View Source

Ortho-Fluorine Substitution Electronic Effects

The 2,6-difluoro substitution pattern in (1-(2,6-difluorophenyl)ethyl)hydrazine provides distinct electronic modulation compared to alternative fluorination patterns available in regioisomeric hydrazine derivatives. Fluorine atoms at the ortho positions exert strong electron-withdrawing effects that stabilize intermediates during chemical transformations and influence nucleophilicity of the hydrazine moiety . In contrast, 3,4-difluoro substitution patterns (CAS 1016680-91-3) and 2,4-difluoro arrangements produce different electronic landscapes that affect reaction rates, regioselectivity in heterocycle formation, and downstream product profiles .

Electronic effects

Data to verify

2,6-Difluoro (ortho,ortho) vs. alternative patterns

Distinct electronic modulation may affect reactivity and regioselectivity.

Quantitative reactivity data not publicly available; structural differentiation only.

Evidence Dimension	Electronic effects of fluorine substitution pattern on aromatic ring reactivity
Target Compound Data	2,6-Difluoro substitution (ortho,ortho) pattern; fluorine atoms are strongly electron-withdrawing via inductive effect
Comparator Or Baseline	3,4-Difluoro substitution (CAS 1016680-91-3); 2,3-difluoro substitution (CAS 1314923-17-5); 2,4-difluoro substitution (various)
Quantified Difference	Quantitative reactivity data not available in public literature for direct comparison; structural differentiation based on substitution pattern established
Conditions	Aromatic substitution pattern analysis; reaction conditions vary by application

Why This Matters

The unique ortho,ortho-difluoro substitution pattern creates distinct electronic and steric environments that influence the compound's reactivity profile and the properties of derived heterocyclic products, making it non-interchangeable with positional isomers.

Chiral Benzylic vs. Achiral Phenylhydrazine Scaffolds

(1-(2,6-Difluorophenyl)ethyl)hydrazine (MW 172.18 g/mol, C8H10F2N2) represents a chiral, benzylic hydrazine scaffold that differs fundamentally from the simpler achiral building block (2,6-difluorophenyl)hydrazine (MW 144.12 g/mol, C6H6F2N2) [1]. The target compound incorporates an ethyl spacer with a chiral center at the benzylic position, whereas the comparator lacks both the ethyl linker and stereochemical complexity . This structural divergence translates to differential synthetic utility: the target compound enables introduction of stereochemical control into downstream heterocyclic products, while the simpler achiral comparator provides only a planar arylhydrazine scaffold .

Structural complexity

Supporting evidence

MW 172.18 g/mol, C8H10F2N2, chiral center

vs. achiral analog MW 144.12, C6H6F2N2

Chiral benzylic center enables stereocontrolled synthesis of optically active products.

Molecular weight and formula difference confirmed by structural analysis.

Evidence Dimension	Molecular weight, molecular formula, and structural complexity
Target Compound Data	MW 172.18 g/mol; C8H10F2N2; chiral center present at benzylic carbon; ethyl spacer between aromatic ring and hydrazine group
Comparator Or Baseline	(2,6-Difluorophenyl)hydrazine (CAS 119452-66-3): MW 144.12 g/mol; C6H6F2N2; achiral; hydrazine directly attached to aromatic ring
Quantified Difference	Molecular weight difference: +28.06 g/mol; Formula difference: +C2H4; Structural difference: chiral center and ethyl spacer present vs. absent
Conditions	Structural comparison based on molecular formula and chemical structure

Why This Matters

The presence of the chiral benzylic center and ethyl spacer in the target compound enables stereocontrolled synthesis of optically active pharmaceutical intermediates and final drug substances, a capability not provided by achiral (2,6-difluorophenyl)hydrazine.

• [1] Angenechem. (n.d.). CAS 1016767-07-9 | Hydrazine, [1-(2,6-difluorophenyl)ethyl]-. Molecular information. Retrieved from www.angenechem.com View Source

Ethyl Spacer vs. Methylene and Ethylene Linkers

The (1-(2,6-difluorophenyl)ethyl)hydrazine scaffold features a branched benzylic spacer that differentiates it from both shorter methylene-linked and extended linear ethylene-linked analogs. The target compound's α-branched ethyl linkage creates a specific three-dimensional geometry that influences the conformational space accessible to derived heterocyclic products . In comparison, (2,6-difluorobenzyl)hydrazine (CAS 887595-42-8) employs a shorter methylene (-CH2-) spacer with no branching, while [2-(2,6-difluorophenyl)ethyl]hydrazine (CAS 1260903-24-9) uses an unbranched ethylene (-CH2-CH2-) linker that provides different conformational flexibility .

Linker geometry

Supporting evidence

Branched ethyl (-CH(CH3)-) vs. methylene or linear ethylene

α-Branched linker influences conformational space and cyclization regioselectivity.

Conformational differences inferred from structure; no public comparative data.

Evidence Dimension	Linker type, branching pattern, and conformational flexibility
Target Compound Data	α-Branched ethyl linker (-CH(CH3)-) with chiral benzylic carbon; specific three-dimensional geometry
Comparator Or Baseline	(2,6-Difluorobenzyl)hydrazine (CAS 887595-42-8): Methylene (-CH2-) linker; [2-(2,6-Difluorophenyl)ethyl]hydrazine (CAS 1260903-24-9): Linear ethylene (-CH2-CH2-) linker
Quantified Difference	Quantitative conformational data not available in public literature; structural differentiation based on linker length and branching established
Conditions	Linker geometry analysis; conditions vary by application

Why This Matters

The specific α-branched ethyl spacer influences the three-dimensional arrangement of the hydrazine moiety relative to the aromatic ring, affecting cyclization regioselectivity and the conformational properties of downstream heterocyclic products in pharmaceutical applications.

(1-(2,6-Difluorophenyl)ethyl)hydrazine: Application Scenarios

Chiral Pyrazole and Pyridazine Heterocycle Synthesis

Substituted hydrazine intermediates serve as versatile nucleophiles for constructing pyrazole and pyridazine heterocycles that are prevalent scaffolds in pharmaceuticals and pesticides [1]. (1-(2,6-Difluorophenyl)ethyl)hydrazine, with its chiral benzylic center, enables the preparation of optically active N-arylpyrazoles and related heterocycles with defined stereochemistry. The 2,6-difluoro substitution pattern on the phenyl ring modulates the electronic properties of the resulting heterocycles, potentially influencing target binding and pharmacokinetic parameters . This application is particularly relevant for medicinal chemistry programs developing chiral drug candidates targeting immunology and oncology indications [2].

Asymmetric Synthesis of Fluorinated Pharmacophores

The α-ethyl-substituted hydrazine scaffold represented by (1-(2,6-difluorophenyl)ethyl)hydrazine can be accessed via Pd-catalyzed asymmetric hydrogenation methodologies that deliver high enantioselectivity [3]. This synthetic accessibility supports the use of this chiral hydrazine building block in the construction of stereochemically defined pharmacologically active compounds. The combination of fluorine substitution (enhancing metabolic stability) with a chiral hydrazine core (enabling stereospecific target interactions) positions this compound class as valuable intermediates for developing enantiomerically pure drug candidates .

Fluorinated Heterocyclic Library Building Block

The unique 2,6-difluorophenyl moiety in (1-(2,6-difluorophenyl)ethyl)hydrazine provides a fluorinated aromatic framework that can be incorporated into diverse heterocyclic libraries via condensation with carbonyl compounds to form hydrazones, followed by cyclization to pyrazoles, pyridazines, and related heterocycles . The presence of fluorine atoms at both ortho positions enhances metabolic stability and can improve binding selectivity in target interactions compared to non-fluorinated or mono-fluorinated analogs . This application scenario is validated by the extensive patent literature documenting the utility of substituted hydrazine intermediates in pharmaceutical research [1].

Application

Selection Property

Validation Focus

Chiral heterocycle synthesis (pyrazole, pyridazine)

Chiral benzylic center and 2,6-difluorophenyl group

Stereochemical outcome and electronic influence on ring formation

Asymmetric synthesis of fluorinated building blocks

High enantioselectivity access, fluorine substitution

Enantioselectivity verification and metabolic stability profiling

Fluorinated heterocyclic library construction

Hydrazine nucleophile with 2,6-difluorophenyl scaffold

Regioselectivity control and library diversity assessment

• [1] Justia Patents. (2023). U.S. Patent No. 11,603,354: Intermediate compounds and methods. Retrieved from patents.justia.com View Source
• [2] Justia Patents. (2018). Intermediate compounds and methods (U.S. Patent Application 20200369611). Retrieved from patents.justia.com View Source
• [3] Chen, Z.-P., et al. (2016). Synthesis of Chiral Fluorinated Hydrazines via Pd-Catalyzed Asymmetric Hydrogenation. ACS Publications. Retrieved from pubs.acs.org View Source